Cas no 78904-64-0 ( )

• Product name: &nbsp
• CAS No: 78904-64-0
• MF: C₂₂H₃₂O
• MW: 312.48888
• CID: 984416
• PubChem ID: 287470

  Chemical and Physical Properties

Names and Identifiers

• 2-dodecoxynaphthalene
• 1-naphthalen-2-yloxydodecane
• 2-(dodecyloxy)naphthalene
• 2-Dodecyloxy-naphthalin
• AC1L67FS
• AC1Q582A
• AR-1C9213
• CTK2I0801
• dodecyl-[2]naphthyl ether
• Dodecyl-[2]naphthyl-aether
• n-dodecyloxy-2-naphthalene
• NSC147523
• SureCN758205
• DTXSID30301936
• SCHEMBL758205
• NSC-147523
• 78904-64-0
•  

• Inchi： InChI=1S/C22H32O/c1-2-3-4-5-6-7-8-9-10-13-18-23-22-17-16-20-14-11-12-15-21(20)19-22/h11-12,14-17,19H,2-10,13,18H2,1H3
• InChI Key： SGZSHWXSWILTIG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 312.24546
• Monoisotopic Mass: 312.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 9.1

Experimental Properties

• PSA: 9.23
• LogP: 7.13950

Additional information on  

测试